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Compound of Interest

Compound Name: Ethyl 3-aminocrotonate

Cat. No.: B7806438

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 3-aminocrotonate (CAS
626-34-6), a versatile building block in organic synthesis with significant applications in the
pharmaceutical and agrochemical industries. This document details its chemical and physical
properties, synthesis methodologies, key reactions, and safety information, presenting
guantitative data in structured tables and illustrating key processes with diagrams.

Chemical and Physical Properties

Ethyl 3-aminocrotonate is a stable, combustible solid that is soluble in water.[1][2] It iS
recognized for its role as a key intermediate in various chemical syntheses.[2]
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Property Value Source(s)

CAS Number 626-34-6 [31[41[5][61[71[8]1[9]
Molecular Formula CeH11NO:2 [416]181[101/11]
Molecular Weight 129.16 g/mol [21[31[4][9]1[10][12]
Melting Point 33-35°C [1][12]

Boiling Point 210-215 °C [1][12]

Density 1.022 g/mL at 25 °C [1]

Flash Point 97 °C (206.6 °F) - closed cup [12]

Solubility in Water 26 g/lL at 25 °C [1][2]
Appearance Colorless to white to pale [11913]

cream solid

Spectroscopic Data

The Z-isomer of Ethyl 3-aminocrotonate is stabilized by the formation of a pseudo-aromatic

ring through conjugation.[3] Spectroscopic data confirms this structure.

H NMR Chemical Shifts for (Z)-Ethyl 3-aminocrotonate in DMSO-ds[3]

Proton Chemical Shift (6, ppm) Multiplicity
CHs (ethyl) 1.121-1.149 Triplet

CHz (ethyl) 3.936 - 3.978 Quartet
C=C-CHs 1.807 Singlet
C=CH 4.287 Singlet

NH:2 6.918 Singlet

NH:z 7.709 Singlet
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Synthesis of Ethyl 3-aminocrotonate

The primary and most well-established methods for the synthesis of Ethyl 3-aminocrotonate
involve the condensation of ethyl acetoacetate with an ammonia source or the esterification of
3-aminocrotonic acid.[3]

Condensation of Ethyl Acetoacetate with Ammonia

This widely used method involves the reaction of ethyl acetoacetate with ammonia or
ammonium acetate.[3] The reaction mechanism proceeds through the formation of an enamine.

[3]

Synthesis of Ethyl 3-aminocrotonate
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Caption: Synthesis via Ethyl Acetoacetate and Ammonia.

Experimental Protocol: Continuous Flow Synthesis

A continuous flow method for the synthesis of Ethyl 3-aminocrotonate has been reported with
a high yield.[1][10][14]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b7806438?utm_src=pdf-body
https://www.benchchem.com/product/b7806438?utm_src=pdf-body
https://www.benchchem.com/product/b3029339
https://www.benchchem.com/product/b3029339
https://www.benchchem.com/product/b3029339
https://www.benchchem.com/product/b7806438?utm_src=pdf-body-img
https://www.benchchem.com/product/b7806438?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB6302533_EN.htm
https://www.chemicalbook.com/synthesis/ethyl-3-aminocrotonate.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6302533.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7806438?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Procedure:

Ethyl acetoacetate and a 25% ammonia solution are mixed in a 1:3 ratio using a T-mixer.[1]
[10][14]

The mixture is passed through a 1-meter long, 1.58 mm outer diameter SS316 tubular
reactor.[1][10][14]

The reaction is maintained at a temperature of 50 °C with a residence time of 22 minutes.[1]
[10][14]

This method reportedly achieves a 94% yield of Ethyl 3-aminocrotonate.[1][10][14]

Chemical Reactivity and Applications

Ethyl 3-aminocrotonate is a versatile synthon in organic chemistry, primarily due to its
ambident nucleophilic character.[3] The nitrogen atom and the a-carbon of the crotonate
backbone are both potential sites for electrophilic attack.[3] This dual reactivity makes it a
valuable precursor for a wide range of heterocyclic compounds.[3]

Hantzsch Pyridine Synthesis

One of the most notable applications of Ethyl 3-aminocrotonate is in the Hantzsch pyridine
synthesis, which leads to the formation of 1,4-dihydropyridines.[3] These can subsequently be
oxidized to pyridines.
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Hantzsch Pyridine Synthesis Workflow
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Caption: Hantzsch Pyridine Synthesis Workflow.

Other Applications

Beyond the Hantzsch synthesis, Ethyl 3-aminocrotonate serves as a crucial intermediate in
the production of various pharmaceuticals and agrochemicals.[2][12][15][16] Its applications
include:

o Pharmaceutical Synthesis: It is an essential reagent in the primary synthesis of active
pharmaceutical ingredients.[2][12]
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o Agrochemical Production: It finds significant use in the synthesis of pesticides and
herbicides.[12]

o Chemical Research: It is widely used in research laboratories for the synthesis of novel
chemical compounds.[12]

Safety and Handling

Ethyl 3-aminocrotonate is classified as a corrosive material that can cause severe skin burns
and eye damage.[7][17][18] It may also cause respiratory irritation.[7]

Safety Precautions:

o Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical
safety goggles, gloves, and a face shield.[17] An eyewash facility and a safety shower
should be readily available.[17]

« Handling: Use with adequate ventilation and minimize dust generation.[17] Wash thoroughly
after handling and avoid contact with skin, eyes, and clothing.[17]

o Storage: Store in a cool, dry, well-ventilated area in a tightly closed container, away from
incompatible substances such as strong oxidizing agents.[2][17]

o First Aid: In case of contact with eyes, rinse immediately with plenty of water for at least 30
minutes.[17] For skin contact, flush with plenty of water for at least 15 minutes while
removing contaminated clothing.[17] If ingested, do not induce vomiting and seek immediate
medical attention.[17] If inhaled, move to fresh air and seek medical aid.[17]

Conclusion

Ethyl 3-aminocrotonate is a cornerstone intermediate in modern organic synthesis. Its well-
understood reactivity, particularly its role in the formation of heterocyclic systems, has
cemented its importance in the development of pharmaceuticals and agrochemicals. A
thorough understanding of its properties, synthesis, and handling is essential for researchers
and professionals in these fields.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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